Cas no 2228624-34-6 (1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine)

• Product Name: 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine
• CAS No: 2228624-34-6
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6115073
• PubChem ID: 165708204
• Update Time: 2025-06-14

1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine
• 2228624-34-6
• 1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]cyclopentan-1-amine
• EN300-1755798

• Inchi： 1S/C11H18N4/c12-11(5-1-2-6-11)10-8-15(14-13-10)7-9-3-4-9/h8-9H,1-7,12H2
• InChI Key： BPZXIJZWCSVIHS-UHFFFAOYSA-N
• SMILES： N1(C=C(C2(CCCC2)N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine

Comprehensive Overview of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine (CAS No. 2228624-34-6)

The compound 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine, identified by its CAS number 2228624-34-6, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate design, featuring a cyclopropylmethyl group attached to a 1,2,3-triazole ring and further linked to a cyclopentylamine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the scientific community has shown a growing interest in 1,2,3-triazole-containing compounds due to their remarkable stability, bioavailability, and versatility in drug design. The incorporation of a cyclopropylmethyl group enhances the compound's metabolic stability, while the cyclopentylamine fragment contributes to its binding affinity. This combination of features positions 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine as a valuable scaffold for developing novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases.

One of the most frequently asked questions about CAS No. 2228624-34-6 revolves around its synthesis and purification methods. The compound is typically synthesized via click chemistry, a highly efficient and selective reaction that forms the 1,2,3-triazole ring. This method is favored for its mild reaction conditions and high yields, making it ideal for large-scale production. Additionally, advanced chromatographic techniques, such as HPLC and mass spectrometry, are employed to ensure the purity and integrity of the final product.

The pharmacological profile of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine is another area of intense research. Preliminary studies suggest that it may exhibit neuroprotective and anti-inflammatory properties, although further in vitro and in vivo studies are needed to confirm these effects. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it opens up possibilities for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

From a drug discovery perspective, the compound's structure-activity relationship (SAR) is a critical focus. Modifications to the cyclopropylmethyl or cyclopentylamine groups can significantly alter its biological activity, providing opportunities to optimize its therapeutic potential. Computational modeling and molecular docking studies are often employed to predict its interactions with target proteins, streamlining the drug development process.

In the context of green chemistry, the synthesis of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine aligns with the principles of sustainability. The use of click chemistry minimizes waste and reduces the need for hazardous reagents, making it an environmentally friendly approach. This aspect is particularly relevant given the increasing demand for sustainable pharmaceutical manufacturing practices.

Another hot topic related to this compound is its potential role in personalized medicine. With advancements in genomics and proteomics, researchers are exploring how 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine can be tailored to individual patient profiles. This approach could revolutionize the treatment of complex diseases by improving efficacy and reducing side effects.

In summary, 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylcyclopentan-1-amine (CAS No. 2228624-34-6) represents a fascinating area of research with broad implications for medicinal chemistry, drug discovery, and therapeutic development. Its unique structural features, combined with its potential biological activities, make it a compound of great interest to scientists and clinicians alike. As research progresses, it is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.